Cas no 95130-23-7 (E/Z-BCI hydrochloride)

• Product Name: E/Z-BCI hydrochloride
• CAS No: 95130-23-7
• MF: C₂₂H₂₄ClNO
• MW: 353.885065078735
• CID: 816375
• PubChem ID: 329773232
• Update Time: 2025-05-21

E/Z-BCI hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,3-(cyclohexylamino)-2,3-dihydro-2-(phenylmethylene)-, hydrochloride (1:1)
• 1H-Inden-1-one, 3-(cyclohexylamino)-2,3-dihydro-2-(phenylmethylen e)-, chloride (1:1)
• (E)-2-benzylidene-3-(cyclohexylamino)-2,3-dihydro-1H-inden-1-one; 3-(cyclohexylamino)-2,3-dihydro-2-(phenylmethylene)-1Hinden-1-one; 2-benzylidene-3-(cyclohexylamino)-1-Indanone hydrochloride
• NSC 150117 hydrochloride
• BCI hydrochloride
• 1-Indanone, 2-benzylidene-3-(cyclohexylamino)-, hydrochloride (7CI)
• DA-48751
• EX-A4939
• 3-(cyclohexylamino)-2,3-dihydro-2-(phenylmethylene)-1H-inden-1-one,monohydrochloride
• 95130-23-7
• (2E)-2-benzylidene-3-(cyclohexylamino)-3H-inden-1-one;hydrochloride
• SCHEMBL6116091
• G13898
• (E/Z)-BCI hydrochloride
• E/Z-BCI hydrochloride

• MDL： MFCD16875416
• Inchi： 1S/C22H23NO.ClH/c24-22-19-14-8-7-13-18(19)21(23-17-11-5-2-6-12-17)20(22)15-16-9-3-1-4-10-16;/h1,3-4,7-10,13-15,17,21,23H,2,5-6,11-12H2;1H
• InChI Key： JPATUDRDKCLPTI-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=CC2C=CC=CC=2)C(NC2CCCCC2)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 353.155
• Monoisotopic Mass: 353.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Boiling Point: 484.6°Cat760mmHg
• Flash Point: 161.3°C
• PSA: 29.10000
• LogP: 2.32480

E/Z-BCI hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on E/Z-BCI hydrochloride

E/Z-BCI Hydrochloride: A Comprehensive Overview

E/Z-BCI hydrochloride, with the CAS number 95130-23-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as E/Z-BCI hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The name E/Z-BCI hydrochloride itself highlights its stereochemical configuration, where "E" and "Z" denote the geometric isomerism of the molecule. This aspect is crucial in understanding its biological activity and pharmacokinetics.

Recent studies have shed light on the synthesis and characterization of E/Z-BCI hydrochloride, particularly focusing on its stability and solubility properties. Researchers have employed advanced spectroscopic techniques, such as NMR and HPLC, to analyze the compound's structure and purity. These findings are essential for ensuring consistent quality in pharmaceutical formulations that may incorporate E/Z-BCI hydrochloride.

The pharmacological profile of E/Z-BCI hydrochloride has been a focal point of numerous investigations. Preclinical studies indicate that this compound exhibits potent activity against certain cellular targets, making it a promising candidate for therapeutic interventions. For instance, studies published in 2023 demonstrate its efficacy in modulating key signaling pathways involved in inflammatory diseases. These results underscore the potential of E/Z-BCI hydrochloride as a lead compound for drug discovery.

In terms of synthesis, E/Z-BCI hydrochloride is typically derived through a multi-step process involving nucleophilic substitution and subsequent acid-base neutralization. The stereochemical outcome of these reactions is critical, as it directly influences the compound's bioavailability and efficacy. Recent advancements in asymmetric synthesis have enabled the selective formation of the desired E or Z isomer, thereby enhancing the overall yield and purity of E/Z-BCI hydrochloride.

Another area of interest surrounding E/Z-BCI hydrochloride is its metabolic stability. In vitro studies using liver microsomes have revealed that the compound undergoes minimal phase I metabolism, suggesting a favorable pharmacokinetic profile. This characteristic is advantageous for drugs requiring prolonged systemic exposure. Furthermore, preliminary toxicological assessments indicate that E/Z-BCI hydrochloride exhibits low toxicity at therapeutic doses, which is a positive indicator for its safety profile.

From an industrial perspective, the scalability of E/Z-BCI hydrochloride production is a key consideration. Current manufacturing processes leverage high-yielding synthetic routes to meet the growing demand for this compound in both research and commercial settings. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles, further enhancing its sustainability.

In conclusion, E/Z-BCI hydrochloride (CAS No. 95130-23-7) stands out as a versatile compound with immense potential in drug development. Its unique stereochemical properties, coupled with favorable pharmacokinetic attributes, make it an attractive candidate for addressing unmet medical needs. As research continues to unravel its full potential, E/Z-BCI hydrochloride is poised to play a pivotal role in advancing therapeutic interventions across various disease states.